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Compound of Interest

Compound Name: N-(2-Bromoethyl)phthalimide

Cat. No.: B046114 Get Quote

Technical Support Center: N-(2-
Bromoethyl)phthalimide
This guide provides essential safety information, handling procedures, and disposal protocols

for N-(2-Bromoethyl)phthalimide, tailored for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with N-(2-Bromoethyl)phthalimide?

A1: While N-(2-Bromoethyl)phthalimide is not classified as a hazardous substance under

OSHA's Hazard Communication Standard (29 CFR 1910.1200), it is recommended to handle it

with care.[1][2] Some safety data sheets indicate it may cause skin, eye, and respiratory

irritation.[3] It is crucial to avoid dust formation and inhalation.[4][5]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: Standard laboratory PPE is recommended. This includes:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Hand Protection: Wear suitable protective gloves. Gloves should be inspected before use

and disposed of properly after handling.[4][6]
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Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

Respiratory Protection: Under normal use conditions with adequate ventilation, no

respiratory protection is typically needed.[1] If dust is generated, a particle filter or a dust

mask (like a N95 or P1 type) may be used.[4][6]

Q3: What are the appropriate storage conditions for N-(2-Bromoethyl)phthalimide?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1]

[4] Keep it away from incompatible materials, such as strong oxidizing agents.[1]

Q4: What materials are incompatible with N-(2-Bromoethyl)phthalimide?

A4: Avoid contact with strong oxidizing agents.[1]

Q5: What happens if N-(2-Bromoethyl)phthalimide is heated or involved in a fire?

A5: Upon combustion, hazardous decomposition products can be formed, including carbon

monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and hydrogen halides (like

hydrogen bromide gas).[1][6][7] Firefighters should wear self-contained breathing apparatus.[6]

Suitable extinguishing media include water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Troubleshooting Guide
Scenario 1: A small spill of N-(2-Bromoethyl)phthalimide powder has occurred on the lab

bench.

Immediate Action: Ensure the area is well-ventilated.[4] Avoid breathing in the dust.[4]

Cleanup: Gently sweep up the powder, avoiding dust formation, and shovel it into a suitable,

labeled container for disposal.[1][4] Do not let the product enter drains.[6]

Decontamination: Clean the spill area with soap and water.

PPE: Ensure you are wearing appropriate PPE (gloves, goggles, lab coat) during the

cleanup.
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Scenario 2: Accidental skin or eye contact with the compound.

Skin Contact: Immediately wash the affected area with soap and plenty of water.[6][8]

Remove any contaminated clothing. If irritation persists, seek medical attention.[1]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes.[8] If

irritation persists, consult a physician.[8]

Scenario 3: Accidental inhalation of dust.

Action: Move the affected person to fresh air.[6] If the person is not breathing, provide

artificial respiration. Seek medical attention.[9]

Scenario 4: Accidental ingestion.

Action: Do not induce vomiting. Rinse the mouth with water.[6] Never give anything by mouth

to an unconscious person.[6] Seek immediate medical attention.

Quantitative Data
Property Value Source

Molecular Formula C₁₀H₈BrNO₂ [6][10]

Molecular Weight 254.08 g/mol [6][10]

Appearance
Off-white to beige or cream

powder/crystals
[1][6][11]

Melting Point 80-84 °C (176-183.2 °F) [1][3][10][12]

Odor Odorless [1]

Solubility Insoluble in water [3]

Stability
Stable under recommended

storage conditions
[1]
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Protocol for Handling and Weighing N-(2-
Bromoethyl)phthalimide

Preparation: Before handling, ensure you are in a well-ventilated area or are using a

chemical fume hood. Put on all required PPE, including safety goggles, a lab coat, and

appropriate chemical-resistant gloves.

Container Handling: Keep the stock container tightly closed when not in use.[1]

Weighing: If possible, weigh the compound in a fume hood to minimize potential dust

exposure. Use a weigh boat or appropriate container. Handle the solid carefully to prevent

creating airborne dust.

Transfer: Transfer the weighed solid to your reaction vessel carefully.

Cleanup: After use, clean any residual powder from the spatula and weighing area. Dispose

of any contaminated items (e.g., weigh boat, gloves) as chemical waste.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.[4]

Protocol for Chemical Waste Disposal
Waste Identification: N-(2-Bromoethyl)phthalimide waste, including unused product and

contaminated materials (e.g., gloves, filter paper), should be considered chemical waste.

Waste Segregation: Do not mix this waste with other waste streams unless compatibility is

confirmed. It is incompatible with strong oxidizing agents.[1]

Containerization: Collect waste in a suitable, clearly labeled, and closed container.

Disposal Method: The recommended disposal method is to contact a licensed professional

waste disposal service.[4] Chemical waste generators must adhere to local, regional, and

national hazardous waste regulations to ensure complete and accurate classification and

disposal.[1][7] Incineration in a chemical incinerator equipped with an afterburner and

scrubber may be an appropriate disposal method.[4]

Empty Containers: Dispose of contaminated packaging as unused product.[4]
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Visual Workflow

Safe Handling Workflow
Spill & Exposure Response

Waste Disposal Workflow

Step 1: Preparation
- Assess Risks
- Wear full PPE

- Ensure Ventilation

Step 2: Weighing & Transfer
- Handle in fume hood

- Minimize dust creation

Step 3: Use in Experiment
- Keep containers closed

- Monitor reaction

Step 4: Collect Waste
- Unused reagent

- Contaminated items

Experiment Complete

Spill Occurs

Cleanup Procedure
- Ventilate area
- Sweep gently

- Collect for disposal

Small Spill

Exposure Occurs

First Aid
- Skin: Wash with soap/water

- Eyes: Flush with water
- Inhalation: Move to fresh air

Skin/Eye/Inhalation

Seek Medical Attention

If irritation persists

Step 5: Segregate Waste
- Keep in labeled, closed container

- Avoid incompatibles

Step 6: Professional Disposal
- Contact licensed vendor

- Follow all regulations
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Caption: Logical workflow for the safe handling, emergency response, and disposal of N-(2-
Bromoethyl)phthalimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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